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Compound of Interest

Compound Name: Chromic phosphate

Cat. No.: B1204742

This guide provides an in-depth overview of chromic phosphate, detailing its chemical
properties, synthesis, and applications, with a focus on its relevance to researchers, scientists,
and professionals in drug development.

Chemical Identity and Properties

Chromic phosphate, also known as chromium(lll) phosphate, is an inorganic compound with
the chemical formula CrPOa.[1][2] It exists in both anhydrous and hydrated forms, with the
latter including CrPO4-4H20 and CrPOa4-6H20.[1] The CAS Number for the anhydrous form is
7789-04-0.[1][2][31[41[51[6]1[7]

The physical and chemical properties of chromic phosphate can vary depending on its
hydration state and crystalline form. The anhydrous form is a green solid, while the
hexahydrate is violet.[1] It is generally insoluble in water but soluble in acids.[1][4][7]

For ease of comparison, the key quantitative data for different forms of chromic phosphate
are summarized in the table below.
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Property Anhydrous Chromic Chromic Phosphate
Phosphate (CrPO4) Hexahydrate (CrPO4-6H20)

Molar Mass 146.97 g/mol [1][2] 255.06 g/mol [4]

Density 4.236 g/cm?3[1] 2.42 g/lcm3 (at 32.5/4 °C)[4]

Melting Point 1907 °C[1] 100 °C[4]

Boiling Point 2671 °C[1] Not applicable

Appearance Green solid[1] Violet powder[1][7]

Solubility in water Insoluble[1] Insoluble[4]

Synthesis and Experimental Protocols

Several methods have been developed for the synthesis of chromic phosphate in its various
forms. The choice of method depends on the desired properties of the final product, such as its
crystalline phase, porosity, and hydration state.

A common method for preparing anhydrous chromic phosphate involves a solid-state
reaction.

Experimental Protocol:

e A mixture of 75 mol% chromium(lll) oxide (Cr203) and 25 mol% ammonium hydrogen
phosphate ((NH4)2HPOa4) is ground together.

e The resulting mixture is pressed into pellets.
e The pellets are heated in air at 400 °C for 24 hours to remove ammonia and water.

e A subsequent heating sequence is applied: 450 °C for 24 hours, 700 °C for 72 hours, 800 °C
for 24 hours, and finally 850 °C for 48 hours.

e The pellets are then gradually cooled to room temperature.[1]
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Caption: Workflow for the synthesis of anhydrous chromic phosphate.
The hexahydrated form can be prepared by the reduction of chromium trioxide.
Experimental Protocol:

e Chromium trioxide (CrOs) is reduced using ethanol in the presence of orthophosphoric acid
(H3POa).

e This reaction is carried out at temperatures ranging from -24 °C to +80 °C.[1]

[ Start: CrOs, Ethanol, HsPOa ]—»Geaetion at -24°C to +80°CD—>[ End: CrPO4-6H20 ]

Click to download full resolution via product page

Caption: Synthesis of hexahydrated chromic phosphate.

A gel-like, mesoporous form of chromic phosphate can be synthesized through a reduction
process followed by a templated synthesis.

Experimental Protocol:

e Ammonium dichromate ((NH4)2Cr20>) is reduced using ethanol, acetic acid (CHsCOOH),
and nitric acid (HNO3).

e This reduction is performed in the presence of ammonium dihydrogen phosphate
(NH4H2PO4) and urea.

e The reaction is conducted at an elevated temperature using tetradecyltrimethylammonium
bromide (TTBr) as a structure-directing agent to create the mesoporous structure.[1]
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[ Start: (NH4)2Cr207, Ethanol, CHsCOOH, HNOs, NHaH2POa, Urea, TTBr )—V(Reaction at Elevated Temperature)—b( End: Mesoporous CrPOa )
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Caption: Synthesis of mesoporous chromic phosphate.

Applications in Research and Drug Development

Chromic phosphate has diverse applications, ranging from industrial uses to specialized roles
in medicine.

o Anti-Corrosive Coatings: It is used as a component in anti-corrosive paints and coatings.
o Catalysis: Chromic phosphate serves as a catalyst in various chemical reactions.[1]

o Pigments: Due to its stable and vibrant colors, it has been used as a pigment in paints and
ceramics, known as Arnaudon's green or Plessy's green.[7]

A significant application of chromic phosphate in the medical field is in the form of its
radioactive isotope, Chromic Phosphate P 32 (32P). This radiopharmaceutical is used for the
treatment of various cancers.[8][9]

Mechanism of Action: Chromic Phosphate P 32 is a pure beta-emitter.[10] When
administered, the colloidal particles are phagocytized by macrophages in the targeted cauvity,
delivering a localized dose of radiation to the surrounding tissues. This localized radiation helps
to control malignant effusions and destroy cancer cells with minimal systemic exposure.[10]

Therapeutic Uses:

» Malignant Effusions: It is used to treat the leakage of fluid into the pleural or peritoneal
cavities caused by cancer.[8][9]

e Ovarian and Prostate Cancer: It can be administered by injection to treat cancers in these
organs.[8][9]

» Radiosynovectomy: Historically, it was used for the treatment of chronic synovitis.[10]
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The following diagram illustrates the logical flow of Chromic Phosphate P 32's therapeutic

application.
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Caption: Therapeutic pathway of Chromic Phosphate P 32.

Quantitative Data for Chromic Phosphate P 32:

Parameter Value
Half-life 14.3 days[11]
Beta Energy (Mean) 695 keV[11]

Beta Energy (Max)

1.71 MeV[11]

Tissue Penetration

Approx. 2.9 mm in aluminum[11]
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Safety Considerations

Chromium compounds, in general, should be handled with care. While chromic phosphate
(Cr(1)) is less toxic than hexavalent chromium (Cr(VI)) compounds, appropriate safety
measures, such as wearing personal protective equipment, are recommended. For the
radiopharmaceutical form, Chromic Phosphate P 32, handling must be done in accordance
with regulations for radioactive materials by trained personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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